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Compound of Interest

Compound Name: Gentiopicroside

Cat. No.: B1671439

The proper disposal of gentiopicroside is critical for maintaining laboratory safety and
ensuring environmental protection. While some safety data sheets (SDS) indicate that
gentiopicroside is not classified as a hazardous substance under Regulation (EC) No
1272/2008, other sources suggest it may be harmful if swallowed and assign it a high water
hazard class.[1][2][3][4] Given this conflicting information, it is imperative to treat
gentiopicroside as a hazardous chemical waste to ensure the highest safety standards are
met. Disposal must always comply with local, state, and federal regulations.[2][5]

Immediate Safety and Operational Plan

This section provides a step-by-step guide for the safe handling and disposal of
gentiopicroside waste in a laboratory setting.

1. Waste ldentification and Classification:

o Treat all unused, expired, or contaminated gentiopicroside, including solutions and solids,
as hazardous waste.[6]

e This includes absorbent materials, personal protective equipment (PPE), and any other
items contaminated during a spill cleanup.[6]

2. Use of Appropriate Waste Containers:

o Select a waste container that is chemically compatible with gentiopicroside. High-density
polyethylene (HDPE) or other plastic containers are generally preferred for chemical waste.

[7]8]
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Ensure the container is in good condition, free from damage, and has a secure, leak-proof
screw cap.[8][9]

The container should be large enough for the volume of waste but should not be filled
beyond the neck to allow for expansion.[9]

. Labeling and Storage:

Clearly label the waste container with "Hazardous Waste" and list "Gentiopicroside" as the
chemical constituent. An accurate description is essential for safe handling and disposal by
safety personnel.[5]

Store the sealed waste container in a designated Satellite Accumulation Area (SAA), which
must be at or near the point of waste generation.[7][9]

Ensure incompatible wastes, such as strong acids, bases, or oxidizing agents, are stored
separately to prevent violent reactions.[38][9]

. Disposal and Collection:

Never dispose of gentiopicroside by pouring it down the drain or discarding it in regular
trash.[1][5][6]

Evaporation of chemical waste, even in a fume hood, is strictly prohibited.[6]

Contact your institution's Environmental Health and Safety (EHS) or a licensed hazardous
waste disposal company to schedule a pickup for the waste container.[6][7]

. Empty Container Disposal:

A container that has held gentiopicroside should be handled as hazardous waste itself.[1]

For containers that held acutely hazardous waste (P-list chemicals), triple-rinsing with a
suitable solvent is required before the container can be disposed of as regular trash.[6]
Although gentiopicroside is not typically P-listed, consulting with EHS is recommended.

After appropriate cleaning, deface all chemical labels on the empty container before
disposal.[6]
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Quantitative Data Summary

The following table summarizes key quantitative data for gentiopicroside.

Property Value Source
Molecular Formula C16H2009 [3][10]
Molecular Weight 356.32 g/mol [4]
Solubility in Water (H20) 20 mg/mL [4]
Storage Temperature -20°C [4]
Theoretical Oxygen Demand 1,482 mg/mg [1]
Theoretical Carbon Dioxide 1,976 mg/mg [1]
Water Hazard Class (WGK) 3 (High hazard to water) [4]

Disposal Workflow

The following diagram illustrates the procedural workflow for the proper disposal of
gentiopicroside waste.
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Preparation & Collection
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Caption: Logical workflow for the safe disposal of gentiopicroside waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1671439?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-0467-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM2NTd8YXBwbGljYXRpb24vcGRmfGFHVTNMMmcwTXk4NU1UZzBOalk0TVRVMU9UTTBMMU5FUWw4d05EWTNYMGxGWDBWT0xuQmtaZ3w4Mjk4MTdhNjE5OGNlMTEwYjk3MTAyZjNhNjI3OWY2ODk5ZmQxYTE4YmFkYjlmYjFhYmE4MzJlYWM3MDZmMmEw
https://www.tcichemicals.com/BE/en/sds/G0576_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Gentiopicroside
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1572
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.caymanchem.com/product/25102/gentiopicrin
https://www.benchchem.com/product/b1671439#gentiopicroside-proper-disposal-procedures
https://www.benchchem.com/product/b1671439#gentiopicroside-proper-disposal-procedures
https://www.benchchem.com/product/b1671439#gentiopicroside-proper-disposal-procedures
https://www.benchchem.com/product/b1671439#gentiopicroside-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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